Cas no 89269-41-0 (2-Propenoic acid, 2-cyano-3-(decylamino)-, 2-hydroxyethyl ester)

• Product name: 2-Propenoic acid, 2-cyano-3-(decylamino)-, 2-hydroxyethyl ester
• CAS No: 89269-41-0
• MF: C₁₆H₂₈N₂O₃
• MW: 296.40512
• CID: 605934
• PubChem ID: 71323255

2-Propenoic acid, 2-cyano-3-(decylamino)-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(decylamino)-, 2-hydroxyethyl ester
• 2-hydroxyethyl 2-cyano-3-(decylamino)prop-2-enoate
• 89269-41-0
• DTXSID30752863

• Inchi： InChI=1S/C16H28N2O3/c1-2-3-4-5-6-7-8-9-10-18-14-15(13-17)16(20)21-12-11-19/h14,18-19H,2-12H2,1H3
• InChI Key： XVEMVQOFFOUGIN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCNC=C(C#N)C(=O)OCCO

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 82.4Ų